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Compound of Interest

Compound Name: Umbralisib

Cat. No.: B560156 Get Quote

Umbralisib In Vitro Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of umbralisib for in

vitro applications. The information is presented in a question-and-answer format to directly

address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing umbralisib stock solutions?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions of umbralisib. Umbralisib hydrochloride is soluble in DMSO at concentrations

of 150 mg/mL or greater, while umbralisib free base is soluble at 91 mg/mL.[1] When

preparing stock solutions, it is crucial to use fresh, anhydrous DMSO, as absorbed moisture

can reduce the solubility of the compound.

Q2: What are the recommended storage conditions for umbralisib stock solutions?

A2: To maintain the stability of umbralisib stock solutions, it is recommended to aliquot the

solution into single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at

-20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Q3: I observed precipitation when I diluted my umbralisib DMSO stock solution into my

aqueous cell culture medium. What should I do?
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A3: Precipitation upon dilution of a DMSO stock solution into aqueous media is a common

issue for poorly soluble compounds like umbralisib. Please refer to the Troubleshooting Guide:

Umbralisib Precipitation in Cell Culture Media below for a step-by-step approach to resolving

this issue.

Q4: What is the stability of umbralisib in cell culture medium at 37°C?

A4: While specific stability data in various cell culture media at 37°C is not extensively

published, forced degradation studies indicate that umbralisib is susceptible to hydrolysis. The

stability in your specific cell culture medium (e.g., DMEM, RPMI-1640) with supplements like

fetal bovine serum (FBS) should be experimentally determined. We provide a protocol for

assessing in vitro stability below.

Q5: Is the solubility of umbralisib pH-dependent?

A5: Yes, the solubility of umbralisib is highly dependent on pH. As a tosylate salt, it exhibits

higher solubility in acidic conditions (0.16 mg/mL in 0.1 N HCl) and is practically insoluble in

neutral to basic aqueous solutions (<0.01 mg/mL at pH > 7.4).[2] This is an important

consideration when working with different buffer systems.

Troubleshooting Guides
Troubleshooting Precipitation in Cell Culture Media
This guide provides a systematic approach to addressing the precipitation of umbralisib when

preparing working solutions in cell culture media.
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Precipitation Observed

1. Verify Final DMSO Concentration
Is it >0.5%?

Action: Lower final DMSO concentration.
Aim for <=0.1% if possible.

Yes

2. Assess Umbralisib Concentration
Is it near the solubility limit in aqueous media?

No

Issue Resolved

Action: Lower the final umbralisib concentration.

Yes

3. Check Media Temperature
Was the media at 37°C during addition?

No

Action: Pre-warm media to 37°C before adding umbralisib stock.

No

4. Evaluate Mixing Method
Was the solution mixed thoroughly and immediately after adding the stock?

Yes

Action: Add stock dropwise while gently vortexing or swirling the media.

No

5. Consider Serum Presence
Does your media contain serum?

Yes

Action: Add umbralisib to serum-containing media. Serum proteins can sometimes aid solubility.

Yes

Action: If serum-free, consider adding a solubilizing agent (e.g., Pluronic F-68) or perform a solubility test.

No

Precipitation Persists
(Perform formal solubility testing)

Click to download full resolution via product page

Caption: Troubleshooting workflow for umbralisib precipitation.
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Quantitative Data Summary
Table 1: Solubility of Umbralisib in Various Solvents

Solvent/Media
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO ≥ 150 ≥ 262.4
For umbralisib

hydrochloride.

DMSO 91 159.2
For umbralisib free

base.[1]

0.1 N HCl 0.16 0.28
For umbralisib

tosylate.[2]

Water 0.015 0.026
For umbralisib

tosylate.[2]

Aqueous buffer (pH >

7.4)
< 0.01 < 0.017

For umbralisib

tosylate.[2]

0.05M Phosphate

Buffer + 0.5% SLS
1.93 3.38

For umbralisib

tosylate.[2]

Table 2: Stability of Umbralisib under Forced Degradation Conditions[3]

Stress Condition % Degradation

Acid (1 N HCl) 13.1

Alkali (1 N NaOH) 13.6

Oxidation (30% H₂O₂) 12.4

Reduction (30% NaHSO₃) 14.2

Thermal (70°C, 6 hours) 11.6

Hydrolysis (Water) 10.9
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Experimental Protocols
Protocol 1: Preparation of Umbralisib Stock Solution (10
mM in DMSO)

Materials:

Umbralisib (free base, MW: 571.55 g/mol )

Anhydrous DMSO

Sterile, amber microcentrifuge tubes or vials

Procedure:

1. Weigh out 5.72 mg of umbralisib powder.

2. Add 1 mL of anhydrous DMSO to the powder.

3. Vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C

water bath can be used to aid dissolution.

4. Aliquot the 10 mM stock solution into single-use volumes in sterile, amber microcentrifuge

tubes.

5. Store aliquots at -20°C for up to one month or -80°C for up to six months.

Protocol 2: Preparation of Umbralisib Working Solution
for Cell Culture

Materials:

10 mM umbralisib stock solution in DMSO

Pre-warmed (37°C) complete cell culture medium (e.g., DMEM + 10% FBS)

Procedure:
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1. Determine the final concentration of umbralisib needed for your experiment (e.g., 1 µM).

2. Calculate the volume of stock solution required. For a 1 µM final concentration in 10 mL of

media, you will need 1 µL of the 10 mM stock solution.

3. It is recommended to perform a serial dilution to avoid pipetting very small volumes and to

ensure better mixing. For example, first dilute the 10 mM stock 1:10 in DMSO to get a 1

mM intermediate stock.

4. Add the appropriate volume of the DMSO stock (or intermediate stock) to the pre-warmed

cell culture medium. Crucially, add the DMSO stock to the media, not the other way

around.

5. Immediately and gently mix the solution by swirling or inverting the tube/flask. Avoid

vigorous vortexing which can cause protein denaturation in serum-containing media.

6. Ensure the final concentration of DMSO in the cell culture medium is low (ideally ≤ 0.1%)

to avoid solvent toxicity to the cells.

Protocol 3: Assessment of Umbralisib Solubility in Cell
Culture Medium

Materials:

Umbralisib powder

Your specific cell culture medium (with and without serum)

DMSO

HPLC or UPLC system with a validated method for umbralisib quantification[3][4]

Procedure (Shake-Flask Method):

1. Prepare a saturated solution by adding an excess amount of umbralisib powder to your

cell culture medium in a sealed container.

2. Incubate the container at 37°C with constant agitation for 24-48 hours to reach equilibrium.
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3. After incubation, check for the presence of undissolved solid material.

4. Filter the solution through a 0.22 µm filter to remove any undissolved particles.

5. Quantify the concentration of umbralisib in the filtrate using a validated HPLC or UPLC

method.[3][4]

Signaling Pathways
Umbralisib is a dual inhibitor of Phosphoinositide 3-kinase delta (PI3Kδ) and Casein Kinase 1

epsilon (CK1ε).

PI3Kδ/AKT/mTOR Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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